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Compound of Interest

Compound Name: 2-Nitrobenzonitrile

Cat. No.: B147312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 2-
Nitrobenzonitrile (CAS No. 612-24-8), a versatile chemical intermediate used in various

research and development applications. Due to its toxicological profile, stringent adherence to

safety protocols is paramount to ensure the well-being of laboratory personnel and the integrity

of research. This document outlines the hazards, exposure controls, and emergency

procedures necessary for the safe use of this compound.

Hazard Identification and Classification
2-Nitrobenzonitrile is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1][2] Its primary hazards are

related to its acute toxicity upon ingestion, dermal contact, and inhalation.[1][3][4]

Table 1: GHS Hazard Classification for 2-Nitrobenzonitrile
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 2

H300: Fatal if

swallowed
Danger 💀

Acute Toxicity,

Dermal
Category 3

H311: Toxic in

contact with skin
Danger 💀

Acute Toxicity,

Inhalation
Category 3

H331: Toxic if

inhaled
Danger 💀

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation

Warning ❗

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning ❗

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

Category 3

H335: May

cause respiratory

irritation

Warning ❗

Source: Fisher Scientific, Sigma-Aldrich Safety Data Sheets[1][2][4][5]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Nitrobenzonitrile is essential for safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-Nitrobenzonitrile
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Property Value

Molecular Formula C₇H₄N₂O₂

Molecular Weight 148.12 g/mol [2][5][6]

Appearance Light yellow crystalline powder/solid[4][5]

Melting Point 110 - 112 °C (230 - 233.6 °F)[4]

Boiling Point 165 °C (329 °F) at 16 mmHg[4][7]

Solubility Insoluble in water[1][4][7]

Odor No information available[4]

Safe Handling and Storage Protocols
Adherence to strict laboratory protocols is mandatory when working with 2-Nitrobenzonitrile.

Engineering Controls
The primary method for controlling exposure to 2-Nitrobenzonitrile is through the use of

effective engineering controls.

Chemical Fume Hood: All handling of 2-Nitrobenzonitrile powder, including weighing and

transferring, must be conducted in a properly functioning chemical fume hood to minimize

the risk of inhalation.[8]

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

dusts or vapors.[8]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Nitrobenzonitrile.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Protection Specification

Hands Chemical-resistant gloves

Nitrile rubber gloves are

commonly recommended for

splash protection.[6][9] Always

inspect gloves for integrity

before use and change them

immediately if contaminated.[9]

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[8]

A face shield may be required

for operations with a high risk

of splashing.

Body Laboratory coat

A flame-retardant lab coat

should be worn and buttoned

to its full length.

Respiratory Respirator (if necessary)

A NIOSH/MSHA-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used if engineering controls

are insufficient or during

emergency situations.[10]

Respirator use requires a

formal respiratory protection

program, including fit testing.

Source: Fisher Scientific, University of Pennsylvania EHRS[1][9]

Handling Procedures
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[8]

Prevent Contact: Do not get the substance in the eyes, on the skin, or on clothing.[1][8]
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Hygiene Practices: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1] Do not eat, drink, or smoke in areas where 2-
Nitrobenzonitrile is handled.[1]

Storage
Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[1]

Security: Store in a locked cabinet or a restricted-access area.[1]
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Safe Handling Workflow for 2-Nitrobenzonitrile

Preparation

Handling

Post-Handling

Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Chemical Fume Hood is Operational

Weigh Solid in Fume Hood

Proceed to Handling

Transfer to Reaction Vessel in Hood

Decontaminate Glassware and Surfaces

After Experiment

Dispose of Waste in Labeled Container

Remove PPE and Wash Hands

Seal Container Tightly

For Unused Reagent

Store in a Cool, Dry, Well-Ventilated, and Secure Area
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Emergency Response for Accidental Exposure

Skin Contact Eye Contact Inhalation Ingestion

Accidental Exposure Occurs

Immediately remove contaminated clothing. Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Move to fresh air. Do NOT induce vomiting.

Wash skin with plenty of soap and water for at least 15 minutes.

Seek immediate medical attention.

Seek immediate medical attention. If not breathing, give artificial respiration.

Seek immediate medical attention.

Seek immediate medical attention. Call a poison control center.
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Hierarchy of Controls for 2-Nitrobenzonitrile

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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